Cas no 2168376-68-7 (3-(1-bromo-3-hydroxypropan-2-yl)-8lambda6-thiabicyclo3.2.1octane-8,8-dione)

• Product Name: 3-(1-bromo-3-hydroxypropan-2-yl)-8lambda6-thiabicyclo3.2.1octane-8,8-dione
• CAS No: 2168376-68-7
• MF: C₁₀H₁₇BrO₃S
• MW: 297.209181547165
• CID: 5837635
• PubChem ID: 165745619
• Update Time: 2025-07-14

3-(1-bromo-3-hydroxypropan-2-yl)-8lambda6-thiabicyclo3.2.1octane-8,8-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromo-3-hydroxypropan-2-yl)-8lambda6-thiabicyclo3.2.1octane-8,8-dione
• 3-(1-bromo-3-hydroxypropan-2-yl)-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione
• 2168376-68-7
• EN300-1459279

• Inchi： 1S/C10H17BrO3S/c11-5-8(6-12)7-3-9-1-2-10(4-7)15(9,13)14/h7-10,12H,1-6H2
• InChI Key： ZXMCTHOTGZXOGF-UHFFFAOYSA-N
• SMILES： BrCC(CO)C1CC2CCC(C1)S2(=O)=O

Computed Properties

• Exact Mass: 296.00818g/mol
• Monoisotopic Mass: 296.00818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-(1-bromo-3-hydroxypropan-2-yl)-8lambda6-thiabicyclo3.2.1octane-8,8-dione

Recent Advances in the Study of 3-(1-bromo-3-hydroxypropan-2-yl)-8λ6-thiabicyclo[3.2.1]octane-8,8-dione (CAS: 2168376-68-7)

The compound 3-(1-bromo-3-hydroxypropan-2-yl)-8λ6-thiabicyclo[3.2.1]octane-8,8-dione (CAS: 2168376-68-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges associated with the preparation of 3-(1-bromo-3-hydroxypropan-2-yl)-8λ6-thiabicyclo[3.2.1]octane-8,8-dione. A novel synthetic route involving a key bromination step has been reported, which significantly improves the yield and purity of the final product. This advancement is crucial for scaling up production and facilitating further biological evaluation. The compound's unique bicyclic structure, featuring a sulfone moiety, has been shown to confer remarkable stability and reactivity, making it a promising scaffold for the development of new therapeutic agents.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(1-bromo-3-hydroxypropan-2-yl)-8λ6-thiabicyclo[3.2.1]octane-8,8-dione exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, the compound has been shown to selectively target cyclooxygenase-2 (COX-2), an enzyme implicated in various inflammatory diseases. These findings suggest potential applications in the treatment of conditions such as rheumatoid arthritis and other chronic inflammatory disorders.

Further investigations into the compound's mechanism of action have revealed that it interacts with the active site of COX-2 through a combination of hydrophobic interactions and hydrogen bonding. Molecular docking studies have provided insights into the structural determinants of its inhibitory activity, which could guide the design of more potent and selective analogs. Additionally, the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, enhance its potential as a lead candidate for further development.

Beyond its anti-inflammatory properties, recent research has explored the potential of 3-(1-bromo-3-hydroxypropan-2-yl)-8λ6-thiabicyclo[3.2.1]octane-8,8-dione in other therapeutic areas. For instance, its ability to modulate certain signaling pathways has sparked interest in its use as an anticancer agent. Preliminary data indicate that the compound can induce apoptosis in cancer cell lines, although further studies are needed to elucidate its precise mechanism and evaluate its efficacy in vivo.

In conclusion, the compound 3-(1-bromo-3-hydroxypropan-2-yl)-8λ6-thiabicyclo[3.2.1]octane-8,8-dione (CAS: 2168376-68-7) represents a promising candidate for drug development, with demonstrated biological activity and favorable physicochemical properties. Ongoing research is expected to further explore its therapeutic potential and optimize its structure for enhanced efficacy and safety. This brief underscores the importance of continued investigation into this compound and its derivatives, which may lead to the discovery of novel treatments for a range of diseases.